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Compound of Interest

Compound Name: Nicotine-d4

Cat. No.: B602509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data, handling precautions, and

experimental context for Nicotine-d4. The information is intended to support researchers,

scientists, and drug development professionals in the safe and effective use of this isotopically

labeled compound.

Chemical and Physical Properties
Nicotine-d4, a deuterated analog of nicotine, is primarily utilized as an internal standard in

analytical chemistry for the accurate quantification of nicotine in various matrices.[1][2] Its

physical and chemical properties are crucial for understanding its behavior and for

implementing appropriate safety measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b602509?utm_src=pdf-interest
https://www.benchchem.com/product/b602509?utm_src=pdf-body
https://www.benchchem.com/product/b602509?utm_src=pdf-body
https://www.cerilliant.com/products/catalog/items/details?itemNo=8219eec0-b0be-45ce-a859-31aa3ff45c63&item=N-048
https://pubmed.ncbi.nlm.nih.gov/34646814/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₀D₄N₂ [3]

Molecular Weight 166.26 g/mol [4][5][6]

CAS Number 350818-69-8 [4][6][7]

Appearance Liquid [8]

Density 1.045 g/mL at 25 °C [6]

Storage Temperature -20°C [8]

Isotopic Enrichment 98 atom % D [7]

Safety Data Sheet (SDS) Summary
Nicotine-d4 presents significant health hazards, consistent with those of unlabeled nicotine.

Strict adherence to safety protocols is mandatory.

Hazard Identification
Nicotine-d4 is classified as highly toxic and poses a significant risk upon exposure.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8503638/
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-lc-ms-environmental-nicotine-exposure-lpn1994-en.pdf
https://farmaciajournal.com/wp-content/uploads/2014-05-art-16-Spaiuc_982-990.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2975562/
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-lc-ms-environmental-nicotine-exposure-lpn1994-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2975562/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.restek.com/global/en/articles/rapid-and-accurate-lc-msms-analysis-of-nicotine-and-related-compounds-in-urine-using-raptor-biphenyl-lc-columns-and-ms-friendly-mobile-phases
https://pmc.ncbi.nlm.nih.gov/articles/PMC2975562/
https://www.restek.com/global/en/articles/rapid-and-accurate-lc-msms-analysis-of-nicotine-and-related-compounds-in-urine-using-raptor-biphenyl-lc-columns-and-ms-friendly-mobile-phases
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b602509?utm_src=pdf-body
https://www.benchchem.com/product/b602509?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-lc-ms-environmental-nicotine-exposure-lpn1994-en.pdf
https://farmaciajournal.com/wp-content/uploads/2014-05-art-16-Spaiuc_982-990.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed.[4][5]

Acute Toxicity, Dermal Category 2 Danger
H310: Fatal in contact

with skin.[4][5]

Acute Toxicity,

Inhalation
Category 3 Danger

H330: Fatal if inhaled.

[9]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[9]

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H318: Causes serious

eye damage.[9]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 2 (No Signal Word)

H411: Toxic to aquatic

life with long lasting

effects.[4][5][9]

First-Aid Measures
Immediate medical attention is critical in case of exposure.
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Exposure Route First-Aid Procedure

Ingestion
Rinse mouth immediately and drink plenty of

water. Call a physician immediately.[10]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately.[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[9]

Inhalation

Move person into fresh air. Immediately call a

physician. If breathing has stopped, provide

artificial respiration.[9]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.
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Control Parameter Recommended Measures

Engineering Controls
Work under a fume hood. Ensure adequate

ventilation.[9][11]

Eye/Face Protection
Wear safety goggles with side protection or a

face shield.[10][11]

Hand Protection

Wear suitable chemical-resistant gloves (e.g.,

nitrile rubber) tested according to EN 374.[10]

[11]

Skin and Body Protection

Wear a lab coat, and in cases of potential

splashing, a chemical-resistant apron or suit.[1]

[11]

Respiratory Protection

If inhalation risk is high, use a self-contained

breathing apparatus (SCBA) or a full-facepiece

respirator with an appropriate cartridge.[1][12]

Handling and Storage Precautions
Proper handling and storage are paramount to preventing accidental exposure and maintaining

the integrity of Nicotine-d4.
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Aspect Precaution

Safe Handling

Do not breathe vapor or mist. Avoid contact with

skin, eyes, and clothing. Do not eat, drink, or

smoke when using this product. Wash hands

thoroughly after handling.[9][13]

Storage Conditions

Keep the container tightly closed in a cool, dry,

and well-ventilated place. Store locked up.

Protect from light and air.[1][7][9]

Incompatible Materials Strong oxidizing agents.

Disposal

Dispose of contents and container to an

approved waste disposal plant. Follow all local,

state, and federal regulations for hazardous

waste disposal.[1][9]

Experimental Protocols: Use as an Internal Standard
Nicotine-d4 is widely used as an internal standard for the quantification of nicotine in biological

and environmental samples using isotope dilution mass spectrometry. The following provides a

generalized experimental workflow based on published methodologies.[4][8][14]

General Sample Preparation for LC-MS/MS Analysis
Sample Fortification: An aliquot of the sample (e.g., urine, plasma, or an extract of a solid

matrix) is fortified with a known amount of Nicotine-d4 solution.[8]

Extraction: The target analytes, including nicotine and the Nicotine-d4 internal standard, are

extracted from the sample matrix. Common techniques include:

Liquid-Liquid Extraction (LLE): The sample is mixed with an immiscible organic solvent

(e.g., a mixture of methylene chloride and diethyl ether). After vortexing and centrifugation,

the organic layer containing the analytes is separated.[8]

Solid-Phase Extraction (SPE): The sample is loaded onto an SPE cartridge, which

selectively retains the analytes. After washing to remove interferences, the analytes are

eluted with a suitable solvent.[4]
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Solvent Evaporation and Reconstitution: The solvent from the extraction step is evaporated

under a gentle stream of nitrogen. The dried residue is then reconstituted in a mobile phase-

compatible solvent for analysis.[8]

Instrumental Analysis: LC-MS/MS and GC-MS
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): The reconstituted sample

is injected into an LC system. The analytes are separated on a chromatographic column

(e.g., a C18 or HILIC column) before being introduced into the mass spectrometer. The mass

spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to specifically detect

and quantify the precursor-to-product ion transitions for both nicotine and Nicotine-d4.[4][8]

GC-MS (Gas Chromatography-Mass Spectrometry): For GC-MS analysis, the sample extract

is injected into the GC system. The analytes are vaporized and separated in a capillary

column. The separated compounds then enter the mass spectrometer for detection and

quantification.[11]

Diagrams and Workflows
The following diagrams, generated using Graphviz, illustrate key workflows for the safe

handling and use of Nicotine-d4.
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Figure 1: Safe Handling Workflow for Nicotine-d4
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Caption: Workflow for the safe handling of Nicotine-d4 in a laboratory setting.
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Figure 2: Experimental Workflow for Nicotine Quantification using Nicotine-d4
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Caption: General experimental workflow for quantifying nicotine using Nicotine-d4 as an

internal standard.
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Figure 3: Emergency Response for Nicotine-d4 Exposure or Spill
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Caption: Decision-making workflow for responding to a Nicotine-d4 spill or personal exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Nicotine-d4: A Comprehensive Technical Guide to Safe
Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602509#safety-data-sheet-sds-and-handling-
precautions-for-nicotine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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